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Compound of Interest

Compound Name: Homophthalic acid

Cat. No.: B147016

Essential Safety and Handling Guide for
Homophthalic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Homophthalic acid in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe and compliant
laboratory practices.

Hazard Identification and Classification

Homophthalic acid is classified as a hazardous substance. It is crucial to be aware of its
potential dangers before handling. The primary hazards are summarized in the table below.

e L . Precautionary Statement
Hazard Classification Description

Codes
Skin Corrosion/Irritation Causes skin irritation.[1][2][3] P280, P302 + P352, P332 +
(Category 2) [4] P313, P362 + P364
Serious Eye Damage/Eye Causes serious eye irritation. P280, P305 + P351 + P338,
Irritation (Category 2) [11121[3114] P337 + P313
Specific target organ toxicity —  May cause respiratory

. o P261, P304 + P340, P312
(single exposure) (Category 3) irritation.[1][3][4]
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Personal Protective Equipment (PPE)

When handling Homophthalic acid, the following personal protective equipment is mandatory
to minimize exposure and ensure personal safety.

PPE Category Item Standard/Specification

) Chemical safety goggles or a European Standard EN 166 or
Eye and Face Protection

face shield.[1][5] OSHA 29 CFR 1910.133.[1][3]
) ] Protective gloves (e.g., nitrile Inspect gloves for integrity
Skin Protection
or butyl rubber).[1][5][6] before use.[2][4]

Impervious aprons are
Lab coat or long-sleeved

) recommended for transferring
clothing.[1][4]

larger quantities.[7]

NIOSH/MSHA approved air- Use in well-ventilated areas or
Respiratory Protection purifying dust or mist with local exhaust ventilation.
respirator.[1][4] [5]

Operational Plan for Handling Homophthalic Acid

Follow these step-by-step procedures for the safe handling of Homophthalic acid from
preparation to use.

e Preparation:

[¢]

Ensure a well-ventilated work area, such as a chemical fume hood.[5]

o

Confirm that a safety shower and eyewash station are readily accessible.[3]

o

Assemble all necessary PPE and handling equipment before starting.

[¢]

Have spill control materials, such as a neutralizing agent and absorbent pads, available.[7]
e Handling and Use:

o Wear all required PPE as specified in the table above.
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[e]

Avoid the formation of dust when handling the solid powder.[1][3]

o

Do not get the substance in your eyes, on your skin, or on your clothing.[1][3]

[¢]

Avoid ingestion and inhalation.[1][3]

[¢]

When preparing solutions, always add the acid to the water, not the other way around, to
prevent a violent reaction.[7]

e Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][3]

o Store away from incompatible materials, such as strong oxidizing agents.[3]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures

Exposure Route First-Aid Procedure

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.[1][3]

Seek medical attention.[1][3]

Wash off immediately with plenty of soap and
Skin Contact water for at least 15 minutes.[1][3] If skin

irritation persists, seek medical advice.[1][3]

Move the person to fresh air.[1][3] If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) o
artificial respiration.[1] Get medical attention if
symptoms occur.[1][3]

Clean mouth with water and drink plenty of

Ingestion water afterward.[1][3] Do not induce vomiting.

Seek medical attention if symptoms occur.[1][3]
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BENGHE

Accidental Release Measures (Spills)

o Evacuate: Clear the area of all personnel.

o Ventilate: Ensure adequate ventilation.

o Contain: Use personal protective equipment.[1][2] Avoid dust formation.[1][2]

e Clean-up: Sweep up the spilled solid material and shovel it into a suitable, labeled container
for disposal.[1][3]

o Decontaminate: Clean the spill area thoroughly with water.

Disposal Plan

All chemical waste must be disposed of in accordance with local, state, and federal regulations.

o Chemical Waste: Dispose of Homophthalic acid and any contaminated materials at an
approved waste disposal plant.[3][4] The material may be dissolved in a combustible solvent
and burned in a chemical incinerator with an afterburner and scrubber.[5]

o Contaminated Packaging: Dispose of the container at a hazardous or special waste
collection point.[1][4] Containers can be triple-rinsed and offered for recycling or
reconditioning.[2]

Quantitative Data

The following table summarizes key quantitative data for Homophthalic acid.

Property

Value

Molecular Formula

COHBO4[1][4]

Molecular Weight

180.16 g/mol [4]

Melting Point

178 - 182 °C[4][8]

Autoignition Temperature

505 °C / 941 °F[3]

Water Solubility

12 g/L (at 20 °C)[8]
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Caption: Workflow for the safe handling of Homophthalic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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